Cas no 2308474-41-9 (3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid)

• Product Name: 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid
• CAS No: 2308474-41-9
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6221338
• PubChem ID: 165576599
• Update Time: 2025-10-23

3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid
• 2308474-41-9
• EN300-1540203
• 3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-2-carboxylic acid

• Inchi： 1S/C26H28N2O6/c29-24(27-21-11-12-33-23(21)25(30)31)22(13-15-9-10-15)28-26(32)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)/t21?,22-,23?/m0/s1
• InChI Key： IDZPJZYMIHXJDQ-KOENEWCDSA-N
• SMILES： O1CCC(C1C(=O)O)NC([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid

3-(2S)-3-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic Acid: A Comprehensive Overview

3-(2S)-3-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid is a complex organic compound with the CAS number 2308474-41-9. This compound belongs to the class of amino acids modified with protecting groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis to protect amino groups during solid-phase synthesis. The presence of the cyclopropyl group and the oxolane (tetrahydrofuran) ring adds further complexity and functional diversity to this molecule.

The structure of this compound is characterized by a central propanamide backbone, with an Fmoc group attached to the amino group at the second carbon. The third carbon bears a cyclopropyl substituent, while the second carbon also carries an oxolane ring fused to a carboxylic acid group. This unique combination of functional groups makes it a valuable substrate in organic synthesis, particularly in the construction of bioactive molecules and peptide analogs.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, researchers have explored the use of Fmoc-protected amino acids in the synthesis of bioactive peptides with potential applications in cancer therapy and infectious disease treatment. The cyclopropyl group, known for its strained ring system, has been shown to enhance the pharmacokinetic properties of molecules, including improved bioavailability and stability.

In terms of synthesis, this compound can be prepared via multi-step reactions involving nucleophilic substitutions, amide bond formations, and ring-closing reactions. The use of chiral resolution techniques ensures the S configuration at the second carbon, which is critical for maintaining the stereochemical integrity required in pharmaceutical applications.

The oxolane ring in this compound serves as a protecting group for the carboxylic acid moiety during intermediate steps of synthesis. This allows for precise control over reactivity and selectivity during subsequent transformations. Upon deprotection, typically achieved under acidic or enzymatic conditions, the carboxylic acid group becomes available for further functionalization or interaction with biological targets.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These methods provide insights into its molecular structure, purity, and stability under various conditions.

Looking ahead, there is significant potential for this compound to serve as a building block in medicinal chemistry. Its modular design allows for easy modification of substituents to explore structure-activity relationships (SAR) and optimize biological activity. Additionally, its compatibility with modern synthetic methodologies makes it a versatile tool in both academic research and industrial applications.

In conclusion, 3-(2S)-3-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid represents a sophisticated example of how organic chemistry continues to advance our ability to design and synthesize complex molecules with tailored properties. As research progresses, we can expect further innovations that leverage this compound's unique features to address unmet needs in healthcare and beyond.